Cas no 2649034-21-7 (5-bromo-6-isocyanato-1,3-dioxaindane)

• Product Name: 5-bromo-6-isocyanato-1,3-dioxaindane
• CAS No: 2649034-21-7
• MF: C₈H₄BrNO₃
• MW: 242.026261329651
• CID: 6153435
• PubChem ID: 165883034
• Update Time: 2025-06-28

5-bromo-6-isocyanato-1,3-dioxaindane Chemical and Physical Properties

Names and Identifiers

• 5-bromo-6-isocyanato-1,3-dioxaindane
• 2649034-21-7
• EN300-1991504

• Inchi： 1S/C8H4BrNO3/c9-5-1-7-8(13-4-12-7)2-6(5)10-3-11/h1-2H,4H2
• InChI Key： SSQXWKRNAWDHJB-UHFFFAOYSA-N
• SMILES： BrC1C(=CC2=C(C=1)OCO2)N=C=O

Computed Properties

• Exact Mass: 240.93746g/mol
• Monoisotopic Mass: 240.93746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 47.9Ų

Additional information on 5-bromo-6-isocyanato-1,3-dioxaindane

Professional Introduction to Compound with CAS No. 2649034-21-7 and Product Name: 5-bromo-6-isocyanato-1,3-dioxaindane

The compound with the CAS number 2649034-21-7 and the product name 5-bromo-6-isocyanato-1,3-dioxaindane represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in various scientific domains. The molecular structure of 5-bromo-6-isocyanato-1,3-dioxaindane incorporates both bromine and isocyanato functional groups, which contribute to its reactivity and versatility in synthetic chemistry.

Recent studies have highlighted the importance of 5-bromo-6-isocyanato-1,3-dioxaindane in the development of novel pharmaceutical agents. The isocyanato group (-NCO) is particularly noteworthy, as it serves as a versatile intermediate in the synthesis of polymers, agrochemicals, and biologically active molecules. The presence of a bromine atom at the 5-position enhances the compound's utility in cross-coupling reactions, making it a valuable building block for constructing more complex molecular architectures.

In the realm of medicinal chemistry, 5-bromo-6-isocyanato-1,3-dioxaindane has been explored for its potential to serve as a precursor in the synthesis of bioactive compounds. Researchers have leveraged its reactive isocyanate functionality to develop new classes of drugs targeting various therapeutic areas. For instance, isocyanates are known to react with nucleophiles such as amines and hydroxyl groups to form urea derivatives, which are prevalent in many pharmacologically active molecules. This reactivity makes 5-bromo-6-isocyanato-1,3-dioxaindane a promising candidate for further investigation in drug discovery.

The dioxaindane ring system provides additional stability and structural integrity to the molecule, making it suitable for long-chain polymerization reactions. This characteristic has been exploited in materials science research, where dioxaindane-based polymers exhibit interesting mechanical and thermal properties. The bromine substituent also facilitates further functionalization through palladium-catalyzed cross-coupling reactions, such as Suzuki or Heck couplings, allowing for the introduction of diverse side chains and modifications.

Advances in computational chemistry have further enhanced our understanding of the reactivity and potential applications of 5-bromo-6-isocyanato-1,3-dioxaindane. Molecular modeling studies have predicted favorable interactions between this compound and biological targets, suggesting its utility in designing novel therapeutic agents. These predictions are supported by experimental evidence showing that derivatives of dioxaindane exhibit significant biological activity.

The synthesis of 5-bromo-6-isocyanato-1,3-dioxaindane involves multi-step organic transformations that highlight its synthetic utility. The process typically begins with the preparation of a brominated dioxaindane precursor followed by introduction of the isocyanate group under controlled conditions. Recent improvements in synthetic methodologies have enabled higher yields and purities of this compound, making it more accessible for research purposes.

In conclusion, 5-bromo-6-isocyanato-1,3-dioxaindane (CAS No. 2649034-21-7) represents a fascinating compound with broad applications in pharmaceuticals and materials science. Its unique structural features make it an invaluable tool for synthetic chemists seeking to develop new bioactive molecules and advanced materials. As research continues to uncover new applications for this compound, its significance in scientific innovation is expected to grow.